N-(2-hydroxyethyl)-N-methyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide

• IUPAC Name: 4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]-N-(2-hydroxyethyl)-N-methylbutanamide
• InChI: InChI=1S/C22H24N2O6S/c1-23(12-13-25)20(26)8-5-11-24(2)31(29,30)15-9-10-18-19(14-15)22(28)17-7-4-3-6-16(17)21(18)27/h3-4,6-7,9-10,14,25H,5,8,11-13H2,1-2H3
• InChI Key: TZLBREJELVTXCT-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)CCCN(C)S(=O)(=O)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C22H24N2O6S
• Molecular Weight: 444.5 g/mol

Description

N-(2-hydroxyethyl)-N-methyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide is a useful research compound. Its molecular formula is C22H24N2O6S and its molecular weight is 444.5. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Functionalization

• N-hydroxy sulfonamides, such as the compound , serve as sulfenylating agents for the functionalization of aromatic compounds, showing an unprecedented use in sulfenylation with high regioselectivity and yields across diverse thioethers (Wang et al., 2017).

Antimicrobial and Antifungal Activities

• Compounds structurally related to N-(2-hydroxyethyl)-N-methyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide have been synthesized with sulfonamide moieties, showing significant anticonvulsant activities and some protection against picrotoxin-induced convulsions, highlighting their potential as anticonvulsant agents (Farag et al., 2012).
• Novel N-substituted sulfonamides from 4-hydroxycoumarin, which share a functional similarity with the compound of interest, exhibit notable antibacterial, antifungal, and cytotoxic properties, suggesting a potential for the development of new antimicrobial agents (Chohan et al., 2006).

Anticarcinogenic and Detoxification Properties

• Certain analogues structurally related to N-(2-hydroxyethyl)-N-methyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide have demonstrated anticarcinogenic activities by inducing phase 2 detoxication enzymes, which are often associated with reduced susceptibility of animals and their cells to the toxic and neoplastic effects of carcinogens (Zhang et al., 1994).

Insecticidal Applications

• The sulfoximine functional group, closely related to the chemical structure of the compound , has been explored for its insecticidal activity, leading to the discovery of sulfoxaflor, a novel insecticide targeting sap-feeding pests with broad-spectrum efficacy. This highlights the potential for compounds within this chemical class to serve as foundational structures for the development of new insect control agents (Zhu et al., 2011).